(4E)-4-(3-bromobenzylidene)-3-(chloromethyl)isoxazol-5(4H)-one

• IUPAC Name: (4E)-4-[(3-bromophenyl)methylidene]-3-(chloromethyl)-1,2-oxazol-5-one
• InChI: InChI=1S/C11H7BrClNO2/c12-8-3-1-2-7(4-8)5-9-10(6-13)14-16-11(9)15/h1-5H,6H2/b9-5+
• InChI Key: OBFMKLDHECOPIV-WEVVVXLNSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C2C(=NOC2=O)CCl
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C/2\C(=NOC2=O)CCl
• Molecular Formula: C11H7BrClNO2
• Molecular Weight: 300.53 g/mol

Description

(4E)-4-(3-bromobenzylidene)-3-(chloromethyl)isoxazol-5(4H)-one, also known as 4E-3BCMI, is an organic compound that has been widely studied due to its potential applications in a variety of scientific research areas. 4E-3BCMI is a heterocyclic compound consisting of a five-membered ring with a nitrogen atom and two oxygen atoms. It has been used in a variety of synthesis and research applications, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been explored.

Scientific Research Applications

Crystallographic and Theoretical Studies

• Crystal Structure Analysis : Arylidene-isoxazolones, including compounds similar to (4E)-4-(3-bromobenzylidene)-3-(chloromethyl)isoxazol-5(4H)-one, have been characterized using crystallographic studies. These analyses provide insights into their molecular geometry and atomic orbitals (Brancatelli et al., 2011).

Synthesis and Chemical Properties

• Green and Efficient Synthesis : Research on isoxazol-5(4H)-one derivatives includes the development of environmentally friendly synthesis methods, which are significant for pharmaceutical and agricultural applications (Pourmousavi et al., 2018).

• Synthetic Precursors : These compounds are used as precursors for synthesizing other organic compounds, contributing to various industrial applications, including pharmaceuticals (Mosallanezhad and Kiyani, 2019).

• Photochemical Synthesis and Applications : Isoxazol-5(4H)-ones have been synthesized using photochemical methods, and some derivatives exhibit larvicidal activity, highlighting their potential in agrochemical applications (Sampaio et al., 2023).

Biochemical and Pharmaceutical Applications

• Bioactive Molecules : Isoxazole derivatives have been found in bioactive molecules with pharmaceutical properties, indicating their potential in drug development and therapeutic applications (Kiyani et al., 2015).

• Photodynamic Therapy : Certain derivatives of isoxazol-5(4H)-ones have been investigated for their photophysical properties, making them candidates for applications in photodynamic therapy, particularly in cancer treatment (Pişkin et al., 2020).

• Antitubercular and Antimicrobial Activities : Some isoxazole derivatives have shown promising results in screening for antitubercular and antimicrobial activities, suggesting their potential in developing new therapeutic agents (Popat et al., 2004).